N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C19H19N3O3S/c23-26(24,16-8-7-14-4-1-2-5-15(14)12-16)22-13-17-19(21-10-9-20-17)18-6-3-11-25-18/h3,6-12,22H,1-2,4-5,13H2
• InChI Key: SMCNAHPJQMGILR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCC3=NC=CN=C3C4=CC=CO4
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

The compound contains a furan ring, a pyrazine ring, and a tetrahydronaphthalene ring, all of which are common structures in many biologically active compounds. The presence of these rings suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The compound’s structure includes a furan ring, a pyrazine ring, and a tetrahydronaphthalene ring. These rings are likely to influence the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the furan, pyrazine, and tetrahydronaphthalene rings. For example, the furan ring is susceptible to electrophilic substitution reactions.

Scientific Research Applications

Anti-Tubercular Activity

Pyrazinamide (PZA) is a crucial first-line drug used in tuberculosis (TB) therapy. . Among these compounds, several exhibited significant activity with low inhibitory concentrations (IC~50~) ranging from 1.35 to 2.18 μM. Notably, these compounds demonstrated efficacy without being toxic to human cells.

Cytotoxicity Studies

. These investigations provide valuable insights into potential applications in cancer research.

Thiazolo Derivatives

. Thiazolo derivatives often possess interesting pharmacological properties and are studied for their biological activities.

Future Directions

Given the biological activity of similar compounds, this compound could be a potential target for future research in medicinal chemistry. Further studies could explore its synthesis, properties, and potential biological activities.